Cas no 1699283-85-6 (1-{(1-bromo-2-methylpropan-2-yl)oxymethyl}-3-methylcyclohexane)

1-{(1-Bromo-2-methylpropan-2-yl)oxymethyl}-3-methylcyclohexane is a brominated cyclohexane derivative featuring a branched ether linkage, which enhances its reactivity in synthetic applications. The presence of a bromine atom at the tertiary carbon position makes it a valuable intermediate for nucleophilic substitution reactions, particularly in the synthesis of complex organic frameworks. The cyclohexane backbone contributes to structural stability, while the methyl groups provide steric influence, enabling selective functionalization. This compound is suited for use in pharmaceutical and agrochemical research, where precise control over molecular architecture is critical. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for advanced chemical synthesis.
1-{(1-bromo-2-methylpropan-2-yl)oxymethyl}-3-methylcyclohexane structure
1699283-85-6 structure
Product Name:1-{(1-bromo-2-methylpropan-2-yl)oxymethyl}-3-methylcyclohexane
CAS No:1699283-85-6
MF:C12H23BrO
MW:263.214423418045
CID:5846188
PubChem ID:165476541
Update Time:2025-06-15

1-{(1-bromo-2-methylpropan-2-yl)oxymethyl}-3-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

    • 1-{(1-bromo-2-methylpropan-2-yl)oxymethyl}-3-methylcyclohexane
    • 1699283-85-6
    • 1-{[(1-bromo-2-methylpropan-2-yl)oxy]methyl}-3-methylcyclohexane
    • EN300-1133066
    • Inchi: 1S/C12H23BrO/c1-10-5-4-6-11(7-10)8-14-12(2,3)9-13/h10-11H,4-9H2,1-3H3
    • InChI Key: YDMJSRPLCRBXIS-UHFFFAOYSA-N
    • SMILES: BrCC(C)(C)OCC1CCCC(C)C1

Computed Properties

  • Exact Mass: 262.09323g/mol
  • Monoisotopic Mass: 262.09323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 9.2Ų

1-{(1-bromo-2-methylpropan-2-yl)oxymethyl}-3-methylcyclohexane Pricemore >>

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Additional information on 1-{(1-bromo-2-methylpropan-2-yl)oxymethyl}-3-methylcyclohexane

Comprehensive Analysis of 1-{(1-bromo-2-methylpropan-2-yl)oxymethyl}-3-methylcyclohexane (CAS No. 1699283-85-6)

In the realm of organic chemistry, 1-{(1-bromo-2-methylpropan-2-yl)oxymethyl}-3-methylcyclohexane (CAS No. 1699283-85-6) stands out as a specialized compound with unique structural and functional properties. This molecule, characterized by its cyclohexane backbone and bromoalkyl ether side chain, has garnered attention for its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its synthesis pathways, reactivity, and utility in advanced chemical formulations.

The compound's molecular structure features a 3-methylcyclohexane core, which is functionalized with a (1-bromo-2-methylpropan-2-yl)oxymethyl group. This combination imparts both lipophilic and electrophilic characteristics, making it a versatile intermediate in organic synthesis. Recent studies highlight its role in catalytic reactions and polymer chemistry, aligning with the growing demand for sustainable chemical processes and green chemistry initiatives.

One of the most searched topics related to this compound is its synthetic methodology. Chemists often inquire about optimized routes for its preparation, including halogenation techniques and etherification protocols. The incorporation of bio-based solvents in its synthesis has also become a trending subject, reflecting the industry's shift toward eco-friendly production. Additionally, its potential as a building block for drug discovery has sparked interest, particularly in the development of targeted therapeutics and small-molecule inhibitors.

From a material science perspective, 1-{(1-bromo-2-methylpropan-2-yl)oxymethyl}-3-methylcyclohexane is being investigated for its role in modifying polymer properties. Its ability to introduce branched alkyl chains and reactive bromine sites makes it valuable for creating high-performance coatings and adhesives. These applications are particularly relevant in industries prioritizing durability and chemical resistance, such as automotive and aerospace engineering.

Another area of interest is the compound's stability and storage conditions. Users frequently search for guidelines on handling and preserving its integrity, especially in laboratory settings. Proper temperature control and moisture prevention are critical to maintaining its efficacy, topics often discussed in chemical forums and research publications.

In conclusion, 1-{(1-bromo-2-methylpropan-2-yl)oxymethyl}-3-methylcyclohexane (CAS No. 1699283-85-6) represents a multifaceted compound with broad applicability. Its relevance to cutting-edge research and industrial innovation ensures its continued prominence in the chemical sciences. As advancements in synthetic chemistry and materials engineering progress, this compound is poised to play a pivotal role in shaping future technologies.

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